N-[4-(Acetylamino)phenyl]-4-aminobenzamide

• IUPAC Name: N-(4-acetamidophenyl)-4-aminobenzamide
• InChI: InChI=1S/C15H15N3O2/c1-10(19)17-13-6-8-14(9-7-13)18-15(20)11-2-4-12(16)5-3-11/h2-9H,16H2,1H3,(H,17,19)(H,18,20)
• InChI Key: YLVHXOPGYRZSFR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N
• Molecular Formula: C15H15N3O2
• DSSTOX Substance ID: DTXSID801268580
• Molecular Weight: 269.30 g/mol
• CAS RN: 74441-07-9

Description

N-[4-(Acetylamino)phenyl]-4-aminobenzamide is a compound that falls within the category of benzamides, which are known for their diverse biological activities. The compound's structure suggests potential pharmacological properties, as indicated by research on similar benzamide derivatives. For instance, some 4-aminobenzamides have been evaluated for anticonvulsant effects and showed promising results . Moreover, benzamide derivatives have been synthesized and assessed for their memory-enhancing capabilities and acetylcholinesterase-inhibiting activity . These findings highlight the significance of benzamide compounds in medicinal chemistry.

Synthesis Analysis

The synthesis of benzamide derivatives often involves multiple steps, including acetylation, reduction, and hydrolysis. For example, the enantioselective synthesis of related compounds has been achieved starting from enantiopure enaminones, followed by N-acetylation, single electron-transfer reduction, and thermolysis to yield cyclopentene derivatives . Such synthetic routes are crucial for producing compounds with the desired stereochemistry and functional groups necessary for biological activity.

Molecular Structure Analysis

The molecular structure of benzamide derivatives is characterized by the presence of an acetylamino group attached to a benzene ring, which is a common feature in many biologically active compounds. The structure-property relationship of these compounds can be studied using various spectroscopic methods and X-ray diffraction, as demonstrated by the synthesis and characterization of a chloro-N-phenylbenzamide derivative . The molecular structure is often stabilized by intramolecular interactions such as hydrogen bonding and pi-pi conjugation.

Chemical Reactions Analysis

Benzamide derivatives can undergo various chemical reactions, which are essential for their biological activity. For instance, the introduction of N-phenyl substitutions in aminostilbenes, a related class of compounds, has been shown to enhance fluorescence and affect photochemical behavior . These reactions and modifications can significantly alter the physical and chemical properties of the compounds, influencing their pharmacological potential.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzamide derivatives, such as solubility, melting point, and stability, are influenced by their molecular structure. These properties are critical for the compound's bioavailability and efficacy as a drug. For example, the designed inhibitor for the influenza virus neuraminidase, a benzamide derivative, exhibits specific physical properties due to its molecular conformation and intermolecular hydrogen bonding . Understanding these properties is essential for the development of new therapeutic agents.

Scientific Research Applications

1. Anticonvulsant Properties

• N-[4-(Acetylamino)phenyl]-4-aminobenzamide and its analogues have demonstrated anticonvulsant activities. Notably, Ameltolide®, an analogue of this compound, showed potent anticonvulsant effects, particularly after its inactivation by metabolic N-acetylation (Afolabi & Okolie, 2013). Further studies on related compounds also reported significant anticonvulsant activity, highlighting the potential of these compounds in the treatment of epilepsy and seizures (Clark et al., 1984).

2. Inhibition of Histone Deacetylase

• N-acetyldinaline, a variant of N-[4-(Acetylamino)phenyl]-4-aminobenzamide, has been identified as a histone deacetylase (HDAC) inhibitor. It induces histone hyperacetylation in HCT-8 colon carcinoma cells, suggesting its potential role in cancer treatment and the modulation of gene expression (Kraker et al., 2003).

3. Application in Biodegradation Studies

• Studies on the biodegradation of acifluorfen, a herbicide, showed the reduction of this compound to aminoacifluorfen, which further transforms into compounds including 4-(acetylamino)benzoic acid. This indicates the role of N-[4-(Acetylamino)phenyl]-4-aminobenzamide in environmental science, particularly in understanding the degradation pathways of synthetic compounds (Gennari et al., 1994).

4. Synthesis and Characterization Studies

• Research into the synthesis and characterization of novel aromatic polyimides included the use of derivatives of N-[4-(Acetylamino)phenyl]-4-aminobenzamide. These studies are crucial in the development of new materials with potential applications in various industries (Butt et al., 2005).

5. Antibacterial Evaluation

• New series of derivatives containing the N-[4-(Acetylamino)phenyl]-4-aminobenzamide structure were synthesized and evaluated for antibacterial properties. These studies contribute to the development of new antimicrobial agents and broaden our understanding of the structure-activity relationship in drug discovery (Ravichandiran et al., 2015).